(2E,NZ)-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[3-(2-methoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H19N3O4S/c1-14-6-8-17-18(12-14)28-20(22(17)10-11-27-2)21-19(24)9-7-15-4-3-5-16(13-15)23(25)26/h3-9,12-13H,10-11H2,1-2H3/b9-7+,21-20?
• InChI Key: LVIZLXMPMXLIKT-RVPNIMQSSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-])S2)CCOC
• Isomeric SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-])S2)CCOC
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

(2E,NZ)-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(3-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tubulin Polymerization Inhibitors for Anticancer Activity

• Synthesis and cytotoxic activity of 2-anilinopyridine-3-acrylamides as tubulin polymerization inhibitors : This study discusses the design, synthesis, and evaluation of 2-anilinonicotinyl-linked acrylamide conjugates for cytotoxic activity against various human cancer cell lines. Compounds showed promising cytotoxicity, particularly against the A549 human lung adenocarcinoma epithelial cell line, indicating their potential as anticancer agents by disrupting tubulin polymerization and inducing apoptotic cell death (Kamal et al., 2014).

Synthetic Methodologies for Benzothiazines and Acrylamides

• Efficient synthesis of benzothiazine and acrylamide compounds : Describes the synthesis of new benzothiazine and acrylamide compounds using Knoevenagel condensation, highlighting a methodology that might be applicable to synthesizing compounds with similar structural motifs to the compound (Alves de Souza et al., 2010).

Polymerization Catalysts

• Expanding the Scope of Group Transfer Polymerization Using N-Heterocyclic Carbenes as Catalysts : Investigates the use of N-heterocyclic carbenes for the polymerization of various monomers, providing insights into polymer synthesis techniques that could be relevant for creating polymers with the compound or similar chemicals (Raynaud et al., 2010).